Cas no 6274-30-2 (methyl-p-aminophenol sulfate)

• Product Name: methyl-p-aminophenol sulfate
• CAS No: 6274-30-2
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• CID: 957582
• PubChem ID: 235508
• Update Time: 2025-04-19

methyl-p-aminophenol sulfate Chemical and Physical Properties

Names and Identifiers

• methyl-p-aminophenol sulfate
• 4-Amino-2-methylphenol, sulfate
• SCHEMBL475938
• DTXSID80978374
• NSC36965
• ZKDSIGRUEFRRAK-UHFFFAOYSA-N
• NSC-36965
• Sulfuric acid--4-amino-2-methylphenol (1/1)
• 6274-30-2

• Inchi： 1S/C7H9NO.H2O4S/c1-5-4-6(8)2-3-7(5)9;1-5(2,3)4/h2-4,9H,8H2,1H3;(H2,1,2,3,4)
• InChI Key： ZKDSIGRUEFRRAK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OC1=CC=C(C=C1C)N

Computed Properties

• Exact Mass: 221.03600
• Monoisotopic Mass: 221.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.23000
• LogP: 2.29200